Cas no 29834-76-2 ((2S)-2-aminohex-4-ynoic acid)

(2S)-2-Aminohex-4-ynoic acid is a non-proteinogenic amino acid featuring a chiral center at the α-carbon and a terminal alkyne group at the C4 position. This compound is of interest in organic synthesis and medicinal chemistry due to its dual functional groups, enabling selective modifications such as click chemistry via the alkyne moiety. The (S)-configuration ensures stereoselective applications in peptide design and enzyme studies. Its structural uniqueness makes it a valuable building block for bioactive molecule development, including peptidomimetics and probes for biochemical research. High purity and well-defined stereochemistry are critical for reproducibility in synthetic and mechanistic studies.
(2S)-2-aminohex-4-ynoic acid structure
(2S)-2-aminohex-4-ynoic acid structure
Product Name:(2S)-2-aminohex-4-ynoic acid
CAS No:29834-76-2
MF:C6H9NO2
MW:127.141161680222
MDL:MFCD18252700
CID:1034959
PubChem ID:10654237
Update Time:2025-06-26

(2S)-2-aminohex-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Aminohex-4-ynoic acid
    • (2S)-2-aminohex-4-ynoic acid
    • (2S)-2-amino-4-hexynoic acid
    • (S)-2-AMINO-4-HEXYNOIC ACID
    • 4-Hexynoic acid,2-amino-,(2S)
    • L-2-Aminohex-4-ynsaeure
    • L-BUTYNYLGLYCINE
    • L-2-Amino-4-hexynoic acid
    • AKOS006339269
    • (2S)-2-azanylhex-4-ynoic acid
    • (S)-2-Aminohex-4-ynoic acid; peptide staple
    • (S)-2-Aminohex-4-ynoicacid
    • EN300-1298108
    • SCHEMBL9978280
    • A876377
    • DS-6746
    • DTXSID00442966
    • 29834-76-2
    • DB-257601
    • MDL: MFCD18252700
    • Inchi: 1S/C6H9NO2/c1-2-3-4-5(7)6(8)9/h5H,4,7H2,1H3,(H,8,9)/t5-/m0/s1
    • InChI Key: VDWGCMRALYSYJV-YFKPBYRVSA-N
    • SMILES: OC([C@H](CC#CC)N)=O

Computed Properties

  • Exact Mass: 127.06300
  • Monoisotopic Mass: 127.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Density: 1.160±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 238-240 ºC
  • Boiling Point: 264.4±35.0 ºC (760 Torr),
  • Flash Point: 113.7±25.9 ºC,
  • Solubility: Slightly soluble (14 g/l) (25 º C),
  • PSA: 63.32000
  • LogP: 0.51200

(2S)-2-aminohex-4-ynoic acid Pricemore >>

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Additional information on (2S)-2-aminohex-4-ynoic acid

Introduction to (2S)-2-aminohex-4-ynoic Acid (CAS No. 29834-76-2)

(2S)-2-aminohex-4-ynoic acid, with the chemical formula C₆H₉NO₂, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This α,β-unsaturated amino acid derivative has garnered considerable attention due to its versatile structural features and potential biological activities. The presence of both an amine group and a triple bond makes it a valuable building block for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The compound is characterized by its chiral center at the second carbon atom, which imparts stereoselectivity to its chemical transformations. This stereochemical feature is crucial in pharmaceutical applications, where the biological activity of a molecule is often highly dependent on its stereochemical configuration. The (S)-configuration of (2S)-2-aminohex-4-ynoic acid has been extensively studied for its unique interactions with biological targets, making it a promising candidate for drug discovery.

In recent years, there has been growing interest in the development of α,β-unsaturated amino acids as pharmacological intermediates. These compounds are particularly useful in the synthesis of peptidomimetics and other bioactive molecules that mimic the structure and function of natural peptides. The triple bond in (2S)-2-aminohex-4-ynoic acid provides a reactive site for various chemical modifications, enabling the construction of diverse molecular architectures.

One of the most compelling aspects of (2S)-2-aminohex-4-ynoic acid is its potential as a precursor for the synthesis of bioactive peptides and proteins. Researchers have leveraged its structural features to develop novel peptidomimetics with enhanced stability and bioavailability. These peptidomimetics have shown promise in various therapeutic areas, including inflammation, cancer, and neurodegenerative diseases. The ability to introduce specific functional groups at strategic positions within the molecule allows for fine-tuning of its biological activity.

The synthesis of (2S)-2-aminohex-4-ynoic acid has been optimized through multiple routes, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the reduction of a corresponding nitrile derivative followed by stereoselective hydrogenation or enzymatic resolution. These methods ensure high enantiomeric purity, which is essential for pharmaceutical applications where racemic mixtures can lead to reduced efficacy or unwanted side effects.

Recent advancements in biocatalysis have also contributed to the efficient production of (2S)-2-aminohex-4-ynoic acid. Enzymatic methods, such as transaminase-mediated reactions or microbial fermentation, offer sustainable and environmentally friendly alternatives to traditional synthetic routes. These biocatalytic approaches not only improve the efficiency of production but also minimize waste generation, aligning with the principles of green chemistry.

The biological activity of (2S)-2-aminohex-4-ynoic acid has been explored in several preclinical studies. Its ability to interact with specific protein targets has led to the discovery of novel pharmacophores with potential therapeutic applications. For instance, derivatives of this compound have demonstrated inhibitory effects on enzymes involved in inflammatory pathways, suggesting their utility in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, (2S)-2-aminohex-4-ynoic acid has been investigated for its role in cancer therapy. Preclinical studies have shown that certain derivatives can selectively inhibit tumor cell proliferation while sparing healthy cells. This selectivity is attributed to their ability to disrupt key signaling pathways that are overactive in cancer cells. Further research is ongoing to optimize these derivatives for clinical translation.

The compound's structural versatility also makes it a valuable tool in medicinal chemistry research. By modifying different functional groups within its framework, researchers can generate libraries of analogs with tailored properties. High-throughput screening techniques combined with computational modeling have accelerated this process, enabling rapid identification of lead compounds with high affinity and selectivity for biological targets.

In conclusion, (2S)-2-aminohex-4-ynoic acid (CAS No. 29834-76-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive candidate for synthesizing novel therapeutic agents targeting various diseases. With ongoing advancements in synthetic chemistry and biocatalysis, the future prospects for this compound are promising.

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